Jatrorrhizine

Description

Jatrorrhizine is a protoberberine alkaloid found in various medicinal plants, including Coptis chinensis, Enantia chlorantha, and Thalictrum species . It is known for its diverse pharmacological properties, which make it a compound of interest in both traditional and modern medicine.

Pharmacological Effects

Jatrorrhizine exhibits a range of bioactive effects, including:

• Antimicrobial and Antifungal Activity: It has been shown to possess antimicrobial and antifungal properties, making it effective against various pathogens .

• Anti-inflammatory Effects: Jatrorrhizine can improve blood flow and mitotic activity in damaged tissues, such as thioacetamide-traumatized rat livers .

• Monoamine Oxidase Inhibition: It noncompetitively inhibits monoamine oxidase A (MAO-A) and B (MAO-B), with IC$_{50}$ values of 4 μM and 62 μM, respectively .

• Antidiabetic Effects: High doses of jatrorrhizine have been found to reduce blood sugar levels in mice by enhancing aerobic glycolysis .

Primary Targets and Potency

Target ID	Pharmacology	Condition	Potency (IC$_{50}$)
CHEMBL2095203	Unknown	Unknown	N/A
CHEMBL2095158	Unknown	Unknown	N/A
CHEMBL1951	MAO-A Inhibition	Neurological Disorders	4.0 μM
CHEMBL2039	MAO-B Inhibition	Neurological Disorders	62.0 μM

Research Findings and Applications

Jatrorrhizine has been studied for its potential in treating metabolic disorders and cancer. It is also known to interfere with multidrug resistance in cancer cells in vitro . Derivatives of jatrorrhizine, such as 3-octyloxy 8-butyljatrorrhizine, have shown enhanced antimicrobial effects .

Recent Studies

• Pharmacokinetics: Jatrorrhizine's pharmacokinetics have been studied in the context of traditional Chinese medicine formulations, such as JinQi Jiangtang tablets, where it is combined with other herbs to treat diabetes .

• Analytical Methods: Surface-enhanced Raman spectroscopy (SERS) has been used to characterize jatrorrhizine in plant extracts, highlighting its potential for quality control in herbal medicines .

• CAS No.: 1168-00-9
• Product Name: Jatrorrhizine
• Molecular Formula: C20H20INO4
• Molecular Weight: 465.3 g/mol
• IUPAC Name: 2,9,10-trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol;iodide
• Standard InChI: InChI=1S/C20H19NO4.HI/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3;/h4-5,8-11H,6-7H2,1-3H3;1H
• Standard InChIKey: OZWLOJDPSVFYPW-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)O)OC)OC.[I-]
• Canonical SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)O)OC)OC.[I-]
• Synonyms: jatrorrhizine; jatrorrhizine chloride
• PubChem Compound: 5459338
• Last Modified: Jul 18 2023